Cas no 1807073-34-2 (4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid)

• Product Name: 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid
• CAS No: 1807073-34-2
• MF: C₉H₄BrF₂NO₂
• MW: 276.034368515015
• MDL: MFCD28734791
• CID: 4707965
• Update Time: 2025-11-07

4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid

• MDL： MFCD28734791
• Inchi： 1S/C9H4BrF2NO2/c10-7-1-4(3-13)5(9(14)15)2-6(7)8(11)12/h1-2,8H,(H,14,15)
• InChI Key： OENLPEMTQZCZAX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid

Recent Advances in the Application of 4-Bromo-2-cyano-5-(difluoromethyl)benzoic Acid (CAS: 1807073-34-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid (CAS: 1807073-34-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic benzoic acid derivative, characterized by the presence of bromo, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized this compound to develop a series of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which plays a crucial role in inflammatory diseases and cancer. The difluoromethyl group was found to significantly enhance the metabolic stability of the resulting compounds, while the bromo and cyano substituents facilitated further structural modifications.

In the field of agrochemical research, 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid has shown promise as a precursor for the development of new fungicides. A recent patent application (WO2023056789) describes its use in creating compounds with enhanced activity against phytopathogenic fungi, particularly those affecting major food crops. The presence of the difluoromethyl group was found to improve the systemic movement of these compounds within plant tissues, while the bromo substituent allowed for efficient derivatization to optimize biological activity.

The synthetic accessibility of 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield and purity. The new protocol employs continuous flow chemistry techniques, reducing reaction times from hours to minutes while maintaining excellent selectivity. This development is particularly significant for industrial-scale production of pharmaceutical intermediates derived from this compound.

Structural studies using X-ray crystallography and computational modeling have provided insights into the molecular interactions of derivatives of 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid with biological targets. The electron-withdrawing nature of the cyano and difluoromethyl groups creates a distinctive electronic profile that influences binding affinity and selectivity. These findings, published in a 2023 issue of ACS Chemical Biology, have guided the rational design of new drug candidates incorporating this scaffold.

Looking forward, researchers anticipate expanding applications of 4-Bromo-2-cyano-5-(difluoromethyl)benzoic acid in targeted protein degradation strategies and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound may serve as effective warheads for PROTAC molecules, leveraging the reactivity of the bromo substituent for linker attachment while maintaining the beneficial pharmacological properties imparted by the other functional groups.